Cas no 2171868-99-6 (4-(prop-1-yn-1-yl)oxolan-3-ol)
4-(prop-1-yn-1-yl)oxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(prop-1-yn-1-yl)oxolan-3-ol
- EN300-1625235
- 2171868-99-6
-
- Inchi: 1S/C7H10O2/c1-2-3-6-4-9-5-7(6)8/h6-8H,4-5H2,1H3
- InChI Key: VAEIWNLGEOGDDK-UHFFFAOYSA-N
- SMILES: O1CC(C(C#CC)C1)O
Computed Properties
- Exact Mass: 126.068079557g/mol
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 29.5Ų
4-(prop-1-yn-1-yl)oxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1625235-1.0g |
4-(prop-1-yn-1-yl)oxolan-3-ol |
2171868-99-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1625235-50mg |
4-(prop-1-yn-1-yl)oxolan-3-ol |
2171868-99-6 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1625235-100mg |
4-(prop-1-yn-1-yl)oxolan-3-ol |
2171868-99-6 | 100mg |
$741.0 | 2023-09-22 | ||
| Enamine | EN300-1625235-250mg |
4-(prop-1-yn-1-yl)oxolan-3-ol |
2171868-99-6 | 250mg |
$774.0 | 2023-09-22 | ||
| Enamine | EN300-1625235-500mg |
4-(prop-1-yn-1-yl)oxolan-3-ol |
2171868-99-6 | 500mg |
$809.0 | 2023-09-22 | ||
| Enamine | EN300-1625235-1000mg |
4-(prop-1-yn-1-yl)oxolan-3-ol |
2171868-99-6 | 1000mg |
$842.0 | 2023-09-22 | ||
| Enamine | EN300-1625235-2500mg |
4-(prop-1-yn-1-yl)oxolan-3-ol |
2171868-99-6 | 2500mg |
$1650.0 | 2023-09-22 | ||
| Enamine | EN300-1625235-5000mg |
4-(prop-1-yn-1-yl)oxolan-3-ol |
2171868-99-6 | 5000mg |
$2443.0 | 2023-09-22 | ||
| Enamine | EN300-1625235-10000mg |
4-(prop-1-yn-1-yl)oxolan-3-ol |
2171868-99-6 | 10000mg |
$3622.0 | 2023-09-22 |
4-(prop-1-yn-1-yl)oxolan-3-ol Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 4-(prop-1-yn-1-yl)oxolan-3-ol
Chemical Profile of 4-(prop-1-yn-1-yl)oxolan-3-ol (CAS No. 2171868-99-6)
4-(prop-1-yn-1-yl)oxolan-3-ol, identified by its Chemical Abstracts Service (CAS) number 2171868-99-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic alcohol, featuring a propargyl group and an oxolane ring, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular structure, characterized by a conjugated system of oxygen and carbon atoms, makes it a promising candidate for further exploration in drug discovery and material science.
The oxolane ring, a five-membered heterocycle containing one oxygen atom, contributes to the compound's rigidity and stability, which are critical factors in the design of bioactive molecules. The presence of the propargyl group (C₃H₃≡CH) introduces reactivity that can be exploited for functionalization, enabling the synthesis of more complex derivatives. These features make 4-(prop-1-yn-1-yl)oxolan-3-ol a versatile building block for chemists and pharmacologists.
In recent years, there has been growing interest in oxolane derivatives due to their potential biological activities. Studies have demonstrated that oxolane-containing compounds exhibit a range of pharmacological effects, including antimicrobial, anti-inflammatory, and antioxidant properties. The propargyl group further enhances these properties by allowing for easy modification through cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in the synthesis of biaryl compounds.
One of the most compelling aspects of 4-(prop-1-yn-1-yl)oxolan-3-ol is its potential as a scaffold for drug development. Researchers have leveraged its structural framework to create novel molecules with improved binding affinity and selectivity. For instance, modifications at the propargyl position have been explored to enhance interactions with biological targets, such as enzymes and receptors. This approach aligns with the growing trend in medicinal chemistry toward rational drug design, where structural features are meticulously tailored to optimize therapeutic efficacy.
The compound's reactivity also makes it valuable in materials science. Oxolane derivatives have been investigated for their applications in polymer chemistry, where they serve as monomers or cross-linking agents. The incorporation of 4-(prop-1-yn-1-yl)oxolan-3-ol into polymer matrices can impart unique properties, such as enhanced mechanical strength or biodegradability. These attributes are particularly relevant in the development of advanced materials for biomedical applications, including drug delivery systems and tissue engineering scaffolds.
Recent advancements in synthetic methodologies have further expanded the utility of 4-(prop-1-yn-1-yl)oxolan-3-ol. Transition-metal-catalyzed reactions have enabled efficient functionalization of the propargyl group, allowing for the introduction of diverse substituents without compromising the integrity of the oxolane core. This has opened up new avenues for exploring its pharmacological potential. For example, palladium-catalyzed coupling reactions have been used to attach aryl or heteroaryl groups to the propargyl moiety, resulting in compounds with enhanced bioactivity.
The compound's role in medicinal chemistry is also underscored by its compatibility with modern computational methods. Molecular modeling studies have revealed that 4-(prop-1-yn-1-yloxolan)-3iol can interact with various biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided the design of more potent derivatives by optimizing key structural features. Additionally, quantum mechanical calculations have been employed to predict its electronic properties and reactivity patterns, providing a deeper understanding of its behavior in different chemical environments.
In conclusion,4-(prop 1 yn 1 yl)oxolan 3 ol (CAS No 2171868 99 6) stands out as a multifaceted compound with significant implications for both pharmaceuticals and materials science Its unique structural features offer opportunities for innovative drug design while its reactivity enables diverse functionalization strategies Further research is warranted to fully explore its potential applications and to develop novel derivatives with improved therapeutic profiles
2171868-99-6 (4-(prop-1-yn-1-yl)oxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)